Cas no 1806999-86-9 (Methyl 2-(aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 2-(aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1806999-86-9
• MF: C₉H₉BrF₂N₂O₂
• MW: 295.080768346787
• CID: 4809349
• Update Time: 2025-06-28

Methyl 2-(aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C9H9BrF2N2O2/c1-16-9(15)5-2-4(8(11)12)7(10)6(3-13)14-5/h2,8H,3,13H2,1H3
• InChI Key： DOJZEEWISDKTCJ-UHFFFAOYSA-N
• SMILES： BrC1C(CN)=NC(C(=O)OC)=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 1.2
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-(aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-6-carboxylate

Methyl 2-(Aminomethyl)-3-Bromo-4-(Difluoromethyl)Pyridine-6-Carboxylate: An Overview of a Promising Compound in Medicinal Chemistry

Methyl 2-(aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1806999-86-9) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities.

The methyl group in the compound's structure contributes to its stability and solubility, making it suitable for various pharmaceutical applications. The aminomethyl substituent at the 2-position of the pyridine ring is a key functional group that can participate in hydrogen bonding and other interactions with biological targets, enhancing the compound's binding affinity and selectivity. The bromo atom at the 3-position introduces additional steric and electronic effects, which can modulate the compound's reactivity and biological activity. The difluoromethyl group at the 4-position further enhances the compound's lipophilicity and metabolic stability, making it a valuable scaffold for drug design.

Recent research has highlighted the potential of methyl 2-(aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-6-carboxylate in various therapeutic areas. For instance, studies have shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication by interfering with key viral enzymes or host cell pathways. This makes it a promising candidate for the development of broad-spectrum antiviral agents.

In addition to its antiviral properties, methyl 2-(aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-6-carboxylate has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action is thought to involve modulation of signaling pathways involved in cell survival and proliferation, such as the PI3K/AKT and MAPK pathways.

The structural flexibility and functional diversity of methyl 2-(aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-6-carboxylate make it an attractive starting point for medicinal chemistry efforts aimed at optimizing its pharmacological properties. Researchers are actively exploring structural modifications to enhance its potency, selectivity, and pharmacokinetic profile. For example, substituting different functional groups at various positions on the pyridine ring can lead to compounds with improved biological activities and reduced off-target effects.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 2-(aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-6-carboxylate in treating viral infections and cancer. Preliminary results from phase I trials have shown promising outcomes, with good tolerability and favorable pharmacokinetic properties observed in patients. These findings underscore the potential of this compound as a novel therapeutic agent.

Moreover, methyl 2-(aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-6-carboxylate has been studied for its potential use in combination therapy. Combining this compound with other antiviral or anticancer agents can enhance therapeutic efficacy while reducing the risk of drug resistance. Synergistic interactions between methyl 2-(aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-6-carboxylate and other drugs have been observed in preclinical models, providing a strong rationale for further clinical investigation.

In conclusion, methyl 2-(aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1806999-86-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive target for drug development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, paving the way for new treatments for viral infections and cancer.